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Compound of Interest

Compound Name: 3-(Boc-aminomethyl)indoline

CAS No.: 1000932-73-9

Cat. No.: B1438103

Get Quote

The indoline ring system, a saturated analog of the ubiquitous indole, is a cornerstone

heterocyclic motif in modern medicinal chemistry.[1][2] Its three-dimensional, non-planar

structure offers distinct advantages in drug design, enabling the exploration of chemical space

inaccessible to its aromatic counterpart. This departure from planarity often leads to improved

physicochemical properties, such as enhanced solubility and metabolic stability, which are

critical for successful drug development.[1] 3-(Boc-aminomethyl)indoline (CAS No. 1000932-

73-9) emerges as a particularly valuable building block within this chemical class.[3] It

strategically combines the indoline core with a primary amine masked by the acid-labile tert-

butoxycarbonyl (Boc) protecting group. This configuration provides a stable, versatile synthon

for researchers, allowing for selective chemical modifications at the indoline nitrogen or

aromatic ring before revealing the reactive aminomethyl side chain for further elaboration. This

guide provides an in-depth examination of the physicochemical properties, synthesis, reactivity,

and analytical characterization of 3-(Boc-aminomethyl)indoline, offering field-proven insights

for its effective application in the synthesis of novel therapeutic agents.

PART 1: Core Physicochemical Characteristics
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A thorough understanding of a molecule's physicochemical properties is fundamental to its

application in synthesis and drug formulation. While extensive experimental data for 3-(Boc-
aminomethyl)indoline is not broadly published, we can consolidate known data and provide

expert-driven estimations based on its structural analogues.

Table 1: Physicochemical and Computed Properties of 3-(Boc-aminomethyl)indoline
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Property Value Source / Comment

CAS Number 1000932-73-9 [3]

Molecular Formula C₁₄H₂₀N₂O₂ [3][4]

Molecular Weight 248.32 g/mol [3][4]

Appearance
Expected to be a white to off-

white solid.

Based on similar Boc-

protected amines.[5][6]

Solubility

Soluble in organic solvents

(Methanol, Chloroform, DCM);

slightly soluble in water.

Inferred from the properties of

tert-butyl carbamate and the

indoline core.[5][7]

XLogP3 (Estimated) ~1.6 - 2.0

Estimated based on the

closely related N-Boc analog

(tert-Butyl 3-

(aminomethyl)indoline-1-

carboxylate, XLogP3 = 1.6).

The free N-H is expected to

slightly increase polarity

compared to the N-Boc

version.[8]

Polar Surface Area (PSA) ~55.6 Å²

Estimated based on the N-Boc

analog. The primary amine and

carbamate are the main

contributors.[8]

Hydrogen Bond Donors
2 (Indoline N-H, Carbamate N-

H)
Structural analysis.

Hydrogen Bond Acceptors 2 (Carbonyl Oxygen atoms) Structural analysis.

Rotatable Bond Count 4 Structural analysis.[6]

PART 2: Synthesis and Chemical Reactivity
The utility of 3-(Boc-aminomethyl)indoline as a building block is defined by its synthesis and

predictable reactivity.
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Synthetic Strategy: From Indole to Indoline
A robust and common method for the synthesis of indolines is the chemical reduction of the

corresponding indole precursor.[1][9] In this case, the readily available tert-butyl ((1H-indol-3-

yl)methyl)carbamate serves as the ideal starting material.

Causality of Experimental Choice: The selection of a reducing agent is critical. While powerful

hydride reagents like LiAlH₄ could work, they are often unselective and can cleave the Boc

group. A milder, more chemoselective reducing agent is preferred. Sodium cyanoborohydride

(NaBH₃CN) in an acidic medium (like acetic acid) is an excellent choice because it selectively

reduces the enamine-like double bond of the indole ring under conditions that are typically

compatible with the acid-sensitive Boc group. Catalytic hydrogenation is another viable, clean

alternative.
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Synthetic Workflow

tert-butyl ((1H-indol-3-yl)methyl)carbamate

Reducing Agent:
- NaBH₃CN in Acetic Acid
OR
- H₂, Pd/C in Ethanol

Reduction of
indole C=C bond

Workup & Purification
(e.g., Column Chromatography)

3-(Boc-aminomethyl)indoline

Click to download full resolution via product page

Caption: Proposed synthetic route to 3-(Boc-aminomethyl)indoline.

Reactivity Profile: A Multi-functional Scaffold
The molecule possesses three primary sites of reactivity, which can be addressed selectively.

Indoline Nitrogen (N-H): This secondary amine is weakly basic and nucleophilic.[1] It can

undergo a variety of reactions such as N-alkylation, N-acylation, or arylation, allowing for the

introduction of diverse substituents at the 1-position. This functionalization is typically
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performed under basic conditions, which are fully compatible with the Boc protecting group.

[10]

Boc-Protected Amine: The cornerstone of this reagent's utility is the Boc group's stability and

predictable removal. It is stable to a wide range of basic, nucleophilic, and reductive

conditions, making it orthogonal to many other protecting groups.[11][12] Deprotection is

efficiently achieved under acidic conditions, most commonly with trifluoroacetic acid (TFA) in

a solvent like dichloromethane (DCM), which liberates the primary amine for subsequent

coupling reactions (e.g., amide bond formation, reductive amination).[11][13]

Aromatic Ring: The benzene portion of the indoline can undergo electrophilic aromatic

substitution. While the saturated pyrrolidine ring deactivates it compared to indole, reactions

like nitration or halogenation are still possible, typically occurring at the 5- or 7-position.

Synthetic Logic

3-(Boc-aminomethyl)indoline

1. Functionalize Indoline N-H
(Base, R-X)
2. Deprotect Boc Group (Acid)
3. Functionalize Primary Amine
(e.g., Acylation)

Pathway A

1. Deprotect Boc Group (Acid)
2. Functionalize Primary Amine
3. Functionalize Indoline N-H

Pathway B

Diverse Chemical Library
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Caption: Orthogonal synthetic strategies using the building block.

PART 3: Analytical Characterization and Quality
Control
Rigorous analytical characterization is essential to confirm the identity and purity of 3-(Boc-
aminomethyl)indoline before its use in synthesis.

Spectroscopic Signature (Predicted)
¹H NMR: The proton NMR spectrum is expected to show characteristic signals:

A singlet around 1.45 ppm (9H) for the tert-butyl protons of the Boc group.

A broad singlet for the indoline N-H proton.[14]

Multiplets in the aromatic region (approx. 6.6-7.2 ppm) for the four protons on the benzene

ring.[14]

A series of multiplets for the protons at the C2 and C3 positions of the indoline ring and the

adjacent CH₂ group of the aminomethyl side chain.

¹³C NMR: The carbon spectrum would feature a prominent signal around 80 ppm for the

quaternary carbon of the Boc group and a signal around 156 ppm for the carbamate

carbonyl carbon.

Infrared (IR) Spectroscopy: Key vibrational bands would include N-H stretching for the

carbamate and indoline amine (around 3300-3400 cm⁻¹), C-H stretching (2850-3000 cm⁻¹),

and a strong C=O stretch for the Boc carbonyl group (around 1680-1700 cm⁻¹).

Quality Control Protocol: Purity Assessment by HPLC
High-Performance Liquid Chromatography (HPLC) with UV detection is the standard method

for assessing the purity of this compound. The indoline core provides a sufficient chromophore

for detection at wavelengths around 210 nm or 254 nm.[15]

Step-by-Step HPLC Protocol:
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Sample Preparation:

Accurately weigh approximately 1.0 mg of the 3-(Boc-aminomethyl)indoline sample.

Dissolve the sample in 1.0 mL of a 50:50 mixture of acetonitrile and water (or

methanol/water) to create a stock solution of ~1 mg/mL.

Further dilute the stock solution as needed to fall within the linear range of the detector.

Filter the final solution through a 0.45 µm syringe filter before injection.

Chromatographic Conditions:

Instrument: Standard HPLC system with a UV-Vis detector.

Column: C18 reverse-phase column (e.g., Phenomenex, Agilent, Waters), typically 4.6 mm

x 150 mm, 5 µm particle size.[15][16]

Mobile Phase A: Water with 0.1% Trifluoroacetic Acid (TFA) or 0.1% Formic Acid. (The

acid improves peak shape).

Mobile Phase B: Acetonitrile with 0.1% TFA or 0.1% Formic Acid.

Gradient: A typical gradient would be:

0-2 min: 10% B

2-15 min: 10% to 90% B

15-17 min: 90% B

17-18 min: 90% to 10% B

18-25 min: 10% B (re-equilibration)

Flow Rate: 1.0 mL/min.

Column Temperature: 25 °C.[15]
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Detection Wavelength: 210 nm.[15]

Injection Volume: 10 µL.[15]

Data Analysis:

Integrate the peaks in the resulting chromatogram.

Calculate the purity of the main peak using the area percent method. The system is

considered self-validating if the peak shape is symmetrical and resolution from impurities

is adequate.

PART 4: Applications in Drug Development
The indoline scaffold is a "privileged" structure, appearing in numerous approved drugs and

clinical candidates.[1][17] 3-(Boc-aminomethyl)indoline serves as a key entry point for

creating novel derivatives for various therapeutic targets.

Oncology: Many kinase inhibitors and agents targeting DNA topoisomerase feature indole or

indoline cores.[17][18] The aminomethyl side chain can be elaborated into pharmacophores

that interact with the hinge region of kinases or other key active site residues.

Infectious Diseases: The indoline framework is present in compounds with antibacterial and

antiviral activities.[19] The ability to easily diversify the molecule allows for the rapid

generation of libraries to screen against resistant pathogens.

Central Nervous System (CNS) Disorders: The three-dimensional nature of the indoline

scaffold is well-suited for targeting CNS receptors and enzymes. Derivatives have been

explored for conditions like Alzheimer's disease and depression.[17]

By providing two distinct points for chemical modification—the indoline nitrogen and the

deprotected primary amine—3-(Boc-aminomethyl)indoline empowers medicinal chemists to

systematically perform structure-activity relationship (SAR) studies and optimize compounds for

potency, selectivity, and pharmacokinetic properties.

Conclusion
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3-(Boc-aminomethyl)indoline is more than just a chemical reagent; it is a strategic tool for

accelerating drug discovery. Its well-defined reactivity, anchored by the stable yet readily

cleavable Boc group, provides a reliable and versatile platform for synthesizing complex

molecular architectures. A comprehensive understanding of its physicochemical properties and

analytical profiles, as detailed in this guide, ensures its effective and reproducible application in

the laboratory. As the demand for novel therapeutics with improved properties continues to

grow, the strategic use of such well-designed building blocks will remain paramount to the

success of medicinal chemistry campaigns.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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